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Compound of Interest

Compound Name: 4-Bromobenzenesulfonic acid

Cat. No.: B089467 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-Bromobenzenesulfonic Acid

This guide provides comprehensive safety and handling information for 4-
Bromobenzenesulfonic acid, intended for researchers, scientists, and professionals in drug

development. The following sections detail the substance's hazards, properties, and the

necessary precautions for its use in a laboratory setting.

Hazard Identification and Classification
4-Bromobenzenesulfonic acid is classified as a corrosive material that can cause severe skin

burns and eye damage.[1] Adherence to the following GHS classifications is mandatory for

ensuring personnel safety.

Table 1: GHS Hazard and Precautionary Statements
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Category Code Description

GHS Classification Skin Corrosion (Category 1B)
Causes severe skin burns and

eye damage.[1]

Signal Word Danger

Hazard Statement H314
Causes severe skin burns and

eye damage.[1]

Precautionary Statements P260

Do not breathe

dust/fume/gas/mist/vapors/spr

ay.[1]

P264
Wash skin thoroughly after

handling.[1]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1]

P301+P330+P331

IF SWALLOWED: Rinse

mouth. Do NOT induce

vomiting.[1]

P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.[1]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[1]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

P310 Immediately call a POISON

CENTER or doctor/physician.
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[1]

P363
Wash contaminated clothing

before reuse.[1]

P405 Store locked up.[1]

P501

Dispose of contents/container

to an approved waste disposal

plant.[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for its safe

handling and storage.

Table 2: Physical and Chemical Properties of 4-Bromobenzenesulfonic Acid

Property Value

Synonyms

4-bromo-benzenesulfonic acid; 4-

Bromobenzenesulphonic acid; 4-

Bromobenzenesulfonic acid monohydrate; 4-

bromophenylsulfonic acid.[1]

CAS Number
138-36-3 (Anhydrous); 79326-93-5

(Monohydrate)[1]

Molecular Formula
C₆H₅BrO₃S (Anhydrous); BrC₆H₄SO₃H · H₂O

(Monohydrate)

Molecular Weight
237.07 g/mol (Anhydrous); 255.09 g/mol

(Monohydrate)[2]

Appearance Beige powder solid.[3]

Melting Point 90-93 °C (for monohydrate).[4]

Odor Odorless.[3]

Solubility Soluble in water.[3] 492.9 g/L at 82.3 °C.[2]
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Toxicological Information
The toxicological properties of 4-Bromobenzenesulfonic acid have not been fully

investigated.[3] However, based on its classification, it is a corrosive material.

Inhalation: May cause severe irritation of the respiratory tract with a sore throat, coughing,

and shortness of breath.[5]

Skin Contact: Causes severe skin burns.[1][5]

Eye Contact: Causes serious eye damage.[1][5] Contact can lead to severe irritation, eye

burns, chemical conjunctivitis, and corneal damage.[5]

Ingestion: May cause severe and permanent damage to the digestive tract, including burns

and potential perforation.[5]

First Aid Measures
Immediate action is required in case of exposure. The following diagram outlines the

appropriate first aid protocols.
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Exposure Event

Immediate Actions Specific Exposure Routes

Exposure to 4-Bromobenzenesulfonic Acid

Remove victim from exposure
Inhalation:

Move to fresh air.
Give artificial respiration if not breathing.

Skin Contact:
Immediately remove contaminated clothing.

Flush skin with running water for at least 15 mins.

Eye Contact:
Immediately flush eyes with running water for at least 15 mins.

Remove contact lenses if possible.

Ingestion:
Rinse mouth with water.
Do NOT induce vomiting.

Call a POISON CENTER or doctor immediately

Show Safety Data Sheet to medical personnel

Click to download full resolution via product page

Caption: First aid workflow for exposure to 4-Bromobenzenesulfonic acid.

Fire-Fighting Measures
In the event of a fire involving this chemical, the following measures should be taken:

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical

foam.[1]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion.[1] Hazardous combustion products include carbon oxides,

hydrogen bromide, and sulfur oxides.[1]

Protective Equipment: Firefighters should wear a NIOSH-approved self-contained breathing

apparatus (SCBA) and full protective gear.[1]
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Accidental Release Measures
Proper procedure must be followed in the event of a spill to prevent harm to personnel and the

environment.
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Initial Response

Containment & Cleanup

Final Steps

Spill Detected

Evacuate unnecessary personnel

Ensure adequate ventilation

Remove all sources of ignition

Wear appropriate PPE (see Section 9)

Prevent further leak or spill if safe to do so

Contain spill with inert material
(e.g., sand, earth)

Vacuum or sweep up material

Place in a suitable, closed disposal container

Do not let product enter drains or waterways

Dispose of waste according to local regulations

Clean the affected area

Click to download full resolution via product page

Caption: Logical workflow for responding to an accidental release event.
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Personal precautions include wearing protective equipment and keeping unprotected personnel

away.[1] Environmental precautions involve preventing the product from entering drains,

waterways, or soil.[1] For cleanup, vacuum, sweep up, or absorb the material with an inert

substance and place it into a suitable disposal container.[1]

Handling and Storage
Safe Handling: Avoid contact with skin, eyes, and clothing.[1] Wash hands thoroughly after

handling.[1] Use only with adequate ventilation and avoid breathing fumes or dust.[1]

Minimize dust generation and accumulation.[1] Keep containers tightly closed when not in

use.[1]

Storage Conditions: Store in a tightly-closed container in a cool, dry, and well-ventilated area.

[1][3] Keep away from incompatible substances and sources of ignition.[1][3]

Exposure Controls and Personal Protective
Equipment
Engineering controls and personal protective equipment are essential to minimize exposure.

Engineering Controls: Facilities should be equipped with an eyewash fountain.[1] Use

adequate general and local exhaust ventilation to keep airborne concentrations low.[1]

Exposure Limits: Occupational exposure limits (OSHA PEL, NIOSH REL, ACGIH TLV) have

not been established for this product.[1]

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification

Eye/Face

Wear appropriate protective eyeglasses or

chemical safety goggles as described by OSHA

regulations.[3][5] Faceshields are

recommended.

Skin
Wear appropriate protective gloves and clothing

to prevent skin exposure.[3][5]

Respiratory

If exposure limits are exceeded or irritation is

experienced, use a NIOSH/MSHA approved

respirator.[3][5] Type P3 (EN 143) respirator

cartridges are suggested.

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, and national hazardous

waste regulations.[1] Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste to ensure complete and accurate classification.[3] Do not let the

product enter drains, other waterways, or soil.[1]

Experimental Protocols
The safety data sheets and technical documents reviewed for this guide do not contain detailed

experimental protocols for toxicological or safety-related studies. The information provided is

based on the GHS classification and general data for corrosive materials. Researchers should

handle this substance with the precautions appropriate for a chemical with unknown long-term

toxicological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Bromobenzenesulfonic acid safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089467#4-bromobenzenesulfonic-acid-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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